Cas no 1824327-23-2 (1-(Isoxazol-4-ylsulfonyl)piperazine hydrochloride)

1-(Isoxazol-4-ylsulfonyl)piperazine hydrochloride is a specialized chemical compound featuring a piperazine core functionalized with an isoxazole-4-sulfonyl group, in its hydrochloride salt form. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as a building block for the synthesis of bioactive molecules. The isoxazole moiety offers heterocyclic diversity, while the sulfonyl group enhances reactivity for further derivatization. The hydrochloride salt improves solubility and handling properties, facilitating its use in synthetic applications. This compound may serve as a key intermediate in the development of novel therapeutics, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined structure ensures reproducibility in research applications.
1-(Isoxazol-4-ylsulfonyl)piperazine hydrochloride structure
1824327-23-2 structure
Product Name:1-(Isoxazol-4-ylsulfonyl)piperazine hydrochloride
CAS No:1824327-23-2
MF:C7H12ClN3O3S
MW:253.706479072571
CID:5719233
PubChem ID:72716275
Update Time:2025-10-30

1-(Isoxazol-4-ylsulfonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(isoxazol-4-ylsulfonyl)piperazine hydrochloride
    • 1824327-23-2
    • starbld0044053
    • 4-(Piperazin-1-ylsulfonyl)isoxazole hydrochloride
    • AKOS026746520
    • F2158-1710
    • 1-(Isoxazol-4-ylsulfonyl)piperazine hydrochloride
    • Inchi: 1S/C7H11N3O3S.ClH/c11-14(12,7-5-9-13-6-7)10-3-1-8-2-4-10;/h5-6,8H,1-4H2;1H
    • InChI Key: WMFBLLLCLSUAED-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=NOC=1)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 253.0287901g/mol
  • Monoisotopic Mass: 253.0287901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8Ų

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Additional information on 1-(Isoxazol-4-ylsulfonyl)piperazine hydrochloride

1-(Isoxazol-4-ylsulfonyl)piperazine Hydrochloride (CAS No. 1824327-23-2): A Comprehensive Overview

1-(Isoxazol-4-ylsulfonyl)piperazine hydrochloride (CAS No. 1824327-23-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 1-(isoxazol-4-ylsulfonyl)piperazine hydrochloride.

Chemical Structure and Properties

The molecular formula of 1-(isoxazol-4-ylsulfonyl)piperazine hydrochloride is C9H13N3O4S·HCl, with a molecular weight of approximately 275.73 g/mol. The compound features a piperazine ring substituted with an isoxazole sulfonyl group, which imparts unique chemical and biological properties. The presence of the isoxazole moiety and the sulfonyl group contributes to the compound's stability and solubility in various solvents, making it suitable for both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 1-(isoxazol-4-ylsulfonyl)piperazine hydrochloride can be achieved through several well-documented routes. One common method involves the reaction of 4-chlorosulfonylisoxazole with piperazine, followed by hydrochloric acid treatment to form the hydrochloride salt. This synthetic pathway is efficient and yields high purity products, making it a preferred method in both academic and industrial settings.

Biological Activities

Recent studies have highlighted the diverse biological activities of 1-(isoxazol-4-ylsulfonyl)piperazine hydrochloride. One of its most notable applications is in the field of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate neurotransmitter systems and reduce oxidative stress. Additionally, it has been investigated for its potential as an anticonvulsant agent, with preliminary results indicating significant efficacy in animal models of epilepsy.

In the realm of cancer research, 1-(isoxazol-4-ylsulfonyl)piperazine hydrochloride has demonstrated antiproliferative properties against various cancer cell lines. Studies have suggested that the compound may target specific signaling pathways involved in cell growth and survival, making it a promising candidate for further investigation as a chemotherapeutic agent.

Clinical Applications and Future Directions

The therapeutic potential of 1-(isoxazol-4-ylsulfonyl)piperazine hydrochloride has led to increased interest in its clinical applications. Preclinical studies have shown promising results, paving the way for further clinical trials to evaluate its safety and efficacy in human subjects. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to enhance its therapeutic benefits.

In addition to its direct therapeutic applications, 1-(isoxazol-4-ylsulfonyl)piperazine hydrochloride is also being studied as a tool compound for understanding disease mechanisms. Its unique chemical structure and biological activities make it a valuable tool for probing specific cellular processes and signaling pathways.

Conclusion

In conclusion, 1-(isoxazol-4-ylsulfonyl)piperazine hydrochloride (CAS No. 1824327-23-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it a valuable candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases and disorders.

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